Cas no 865614-63-7 (4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide
• CAS No: 865614-63-7
• MF: C₂₄H₂₃ClN₂O₄S
• MW: 470.968424081802
• CID: 6098788
• PubChem ID: 12006010
• Update Time: 2025-05-21

4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide
• 4-chloro-N-ethyl-N-[3-(fluoren-9-ylideneamino)oxy-2-hydroxypropyl]benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-ethyl-N-[3-[(9H-fluoren-9-ylideneamino)oxy]-2-hydroxypropyl]-
• 4-chloro-N-ethyl-N-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropyl)benzene-1-sulfonamide
• SMR000237931
• F1578-0018
• 865614-63-7
• CHEMBL1388405
• AKOS002323306
• HMS2525L07
• AKOS016323676
• MLS000697345
• [(4-chlorophenyl)sulfonyl]ethyl[3-(fluoren-9-ylideneazamethoxy)-2-hydroxypropy l]amine
• MFCD04444331
• N-(3-(((9H-fluoren-9-ylidene)amino)oxy)-2-hydroxypropyl)-4-chloro-N-ethylbenzenesulfonamide

• Inchi： 1S/C24H23ClN2O4S/c1-2-27(32(29,30)19-13-11-17(25)12-14-19)15-18(28)16-31-26-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,18,28H,2,15-16H2,1H3
• InChI Key： KICXLWMTAFXBEJ-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC(O)CO/N=C2\C3=C(C=CC=C3)C3=C\2C=CC=C3)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 470.1067061g/mol
• Monoisotopic Mass: 470.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 680.5±65.0 °C(Predicted)
• pka: 13.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide (CAS No. 865614-63-7)

4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide (CAS No. 865614-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both fluorenylidene and chlorobenzene moieties in its structure makes it a subject of interest for researchers exploring novel drug candidates and biochemical probes.

The compound's CAS No. 865614-63-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its complex name reflects its intricate molecular architecture, which includes a hydroxypropyl linker and a sulfonamide functional group. These features are often associated with enhanced solubility and bioavailability, making the compound a potential candidate for drug development. Recent studies have highlighted its applicability in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and targeted therapies.

In the context of current research trends, 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide is frequently discussed in forums focusing on structure-activity relationships (SAR) and molecular docking. Researchers are particularly interested in how its fluorenylidene group influences binding affinity and selectivity. This aligns with the broader scientific community's emphasis on computational chemistry and AI-driven drug discovery, where such compounds are screened virtually to accelerate the identification of promising leads.

Another area of interest is the compound's potential role in proteomics and chemical biology. Its sulfonamide moiety is known to interact with various biological targets, including carbonic anhydrases and proteases. This has led to speculation about its utility in designing enzyme inhibitors or biomarkers. Given the rising popularity of personalized healthcare, such applications could position CAS No. 865614-63-7 as a valuable tool in diagnostic and therapeutic development.

From a synthetic chemistry perspective, the preparation of 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide involves multi-step organic reactions, often requiring protecting group strategies and selective functionalization. This complexity underscores the importance of green chemistry principles, as researchers seek to minimize waste and improve yields. The compound's synthesis is a topic of discussion in academic circles, particularly in relation to sustainable methodologies and catalytic processes.

In summary, 4-chloro-N-ethyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)benzene-1-sulfonamide (CAS No. 865614-63-7) represents a fascinating intersection of chemistry and biology. Its structural uniqueness and potential applications in drug discovery, chemical biology, and proteomics make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics and research tools.